3-Chloro-2-(pyrrolidin-1-yl)pyridine hydrochloride

Specification

• CAS No.: 2034352-33-3
• Molecular Formula: C9H12Cl2N2
• Molecular Weight: 219.11
• IUPAC Name: 3-chloro-2-pyrrolidin-1-ylpyridine;hydrochloride
• Standard InChI: InChI=1S/C9H11ClN2.ClH/c10-8-4-3-5-11-9(8)12-6-1-2-7-12;/h3-5H,1-2,6-7H2;1H
• Standard InChI Key: MUXKFSHKWDPJHM-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=CC=N2)Cl.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular and Structural Data

The compound’s molecular formula is C₉H₁₂Cl₂N₂, with a molecular weight of 219.11 g/mol. Its IUPAC name is 3-chloro-2-pyrrolidin-1-ylpyridine hydrochloride, reflecting the substitution pattern and hydrochloride salt formation. The SMILES notation (C1CCN(C1)C2=C(C=CC=N2)Cl.Cl) and InChIKey (MUXKFSHKWDPJHM-UHFFFAOYSA-N) provide unambiguous structural identifiers.

Table 1: Key Chemical Identifiers

Property	Value
CAS No.	2034352-33-3
Molecular Formula	C₉H₁₂Cl₂N₂
Molecular Weight	219.11 g/mol
IUPAC Name	3-chloro-2-pyrrolidin-1-ylpyridine hydrochloride
SMILES	C1CCN(C1)C2=C(C=CC=N2)Cl.Cl
InChIKey	MUXKFSHKWDPJHM-UHFFFAOYSA-N
PubChem CID	121020652

The pyrrolidine moiety introduces conformational flexibility, while the chlorine atom enhances electrophilic reactivity, positioning the compound for nucleophilic substitution reactions.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 3-chloro-2-(pyrrolidin-1-yl)pyridine hydrochloride involves multi-step processes:

• Pyridine Ring Formation: Initial steps typically construct the pyridine core via cyclization or condensation reactions.

• Chlorination: Electrophilic aromatic substitution introduces chlorine at the 3-position.

• Pyrrolidine Introduction: Nucleophilic substitution or coupling reactions attach the pyrrolidine group to the 2-position.

• Hydrochloride Salt Formation: Treatment with hydrochloric acid yields the final product, improving solubility.

Critical parameters include solvent choice (e.g., methanol, dichloromethane), reaction temperature (40–50°C), and stoichiometric ratios of reagents. For instance, triethylamine or 4-dimethylaminopyridine (DMAP) may serve as activators to optimize yields.

Table 2: Representative Synthesis Conditions

Step	Conditions
Chlorination	Solvent: Methanol; Activator: Triethylamine
Pyrrolidine Attachment	Temperature: 20–30°C; Time: 4–6 hrs
Salt Formation	Vacuum drying at 40–50°C

Physicochemical Properties

Solubility and Stability

While exact solubility data remain unreported, the hydrochloride salt likely exhibits moderate solubility in polar solvents (e.g., water, methanol) due to ionic character. Stability is enhanced in acidic conditions, though decomposition may occur under prolonged heat or basic environments.

Spectroscopic Characteristics

• NMR: Predicted signals include pyrrolidine protons (δ 1.8–3.5 ppm) and pyridine aromatic protons (δ 7.0–8.5 ppm).

• MS: A molecular ion peak at m/z 219.11 confirms the molecular weight.

Applications in Research and Industry

Pharmaceutical Intermediate

The compound serves as a precursor in synthesizing more complex molecules. For example, its chlorine atom can undergo cross-coupling reactions (e.g., Suzuki-Miyaura) to introduce aryl or heteroaryl groups.

Material Science

Pyridine derivatives are explored in organic electronics and metal-organic frameworks (MOFs). The rigid pyridine core and flexible pyrrolidine side chain could aid in designing functional materials.

Comparison with Structural Analogs

2-Chloro-4-(pyrrolidin-3-yl)pyridine Hydrochloride

This isomer (CAS No. 2060051-26-3) shares the molecular formula C₉H₁₂Cl₂N₂ but differs in substituent positions. The shifted chlorine and pyrrolidine groups alter electronic distribution, potentially affecting reactivity and bioactivity.

Table 3: Structural Comparison

Property	3-Chloro-2-(pyrrolidin-1-yl)pyridine HCl	2-Chloro-4-(pyrrolidin-3-yl)pyridine HCl
Chlorine Position	3	2
Pyrrolidine Position	2	4
Molecular Weight	219.11 g/mol	219.11 g/mol

Future Directions and Challenges

Research Gaps

• Toxicological Profiles: Acute and chronic toxicity data are lacking.

• Pharmacokinetics: Absorption, distribution, metabolism, and excretion (ADME) studies are needed.

Synthetic Optimization

Green chemistry approaches (e.g., solvent recycling, catalytic systems) could reduce environmental impact.